N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide

• IUPAC Name: N,2,5-trimethyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C20H21N3O2/c1-13-6-5-7-16(10-13)19-21-18(25-22-19)12-23(4)20(24)17-11-14(2)8-9-15(17)3/h5-11H,12H2,1-4H3
• InChI Key: JEAMGDOCVPHVHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(C)C(=O)C3=C(C=CC(=C3)C)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties, including its mechanism of action and biochemical effects, which make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. Specifically, this compound inhibits the activity of the enzyme glycogen synthase kinase-3β, which is known to play a role in the development of cancer.
Biochemical and Physiological Effects:
In addition to its anticancer properties, N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been shown to have other biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory properties and can reduce inflammation in vitro. It has also been shown to have antioxidant properties and can scavenge free radicals in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide in lab experiments is its unique properties, which make it a promising candidate for further investigation. However, one limitation of using this compound is its high cost, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide. One area of interest is in the development of new anticancer drugs based on the structure of this compound. Another area of interest is in the study of the compound's anti-inflammatory and antioxidant properties and their potential applications in the treatment of various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.

Synthesis Methods

The synthesis of N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide can be achieved through several methods. One of the most common methods involves the reaction between 3-(3-methylphenyl)-1,2,4-oxadiazole-5-carboxylic acid and N,N-dimethylformamide dimethyl acetal in the presence of a catalyst. The resulting product is then treated with 2,5-dimethylbenzoyl chloride to yield N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide.

Scientific Research Applications

N,2,5-trimethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide has been studied for its potential applications in various fields of scientific research. One of the most promising areas of application is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells in vitro.